6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-6-(3-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H11FO4/c1-20-15(19)10-5-2-4-9(8-10)11-6-3-7-12(16)13(11)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key: QQRHLZURJLXUMX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)C2=C(C(=CC=C2)F)C(=O)O
• Molecular Formula: C15H11FO4
• DSSTOX Substance ID: DTXSID40690681
• Molecular Weight: 274.24 g/mol
• CAS RN: 1261894-88-5

Description

6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid (6FMB) is a synthetically produced organic compound with a wide range of applications in scientific research. Its high purity level of 95% makes it a popular choice among scientists for its use in various experiments and studies. 6FMB has a wide range of properties that make it a valuable and versatile compound for research, such as its ability to act as a substrate for various enzymes and its ability to serve as a ligand for various receptors.

Scientific Research Applications

6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It has been used in studies of enzyme and receptor interactions, as well as in studies of drug metabolism and drug transport. 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% has also been used in studies of the effects of various drugs on the nervous system and in studies of the effects of various compounds on the immune system. 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% has also been used in studies of the effects of various compounds on cancer cells.

Mechanism of Action

6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% acts as a substrate for various enzymes and as a ligand for various receptors. It is able to interact with a wide range of enzymes and receptors, including those involved in drug metabolism and drug transport. 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% is also able to interact with various proteins, including those involved in signal transduction pathways.
Biochemical and Physiological Effects
6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including those involved in drug metabolism and drug transport. 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% has also been shown to activate various receptors, including those involved in signal transduction pathways. 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and anti-cancer effects, as well as anti-oxidant and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% has a number of advantages and limitations for lab experiments. One advantage is its high purity level of 95%, which makes it a reliable compound for experiments. Another advantage is its ability to interact with a wide range of enzymes and receptors, which makes it a versatile compound for research. One limitation is that 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% is a synthetically produced compound, which means that it is not available in nature. Another limitation is that 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% is not stable in an aqueous solution, which means that it must be stored and handled carefully.

Future Directions

There are a number of potential future directions for 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% research. One potential direction is to investigate the effects of 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% on various other enzymes and receptors. Another potential direction is to investigate the effects of 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% on various proteins involved in signal transduction pathways. Additionally, further research could be conducted to explore the potential therapeutic applications of 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95%, such as its anti-inflammatory and anti-cancer effects. Finally, further research could be conducted to explore the potential of 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% as an inhibitor of drug metabolism and drug transport.

Synthesis Methods

6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% is a synthetically produced compound, and there are a number of methods for its synthesis. One method involves reacting 4-fluorobenzoic acid with 3-methoxycarbonylphenylmagnesium bromide in an aqueous solution of potassium carbonate and ethanol. This reaction yields 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% in a 95% purity level. Another method involves reacting 4-fluorobenzoic acid with 3-methoxycarbonylphenylmagnesium bromide in an aqueous solution of potassium carbonate, ethanol, and pyridine. This reaction also yields 6-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95% in a 95% purity level.